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Compound of Interest

Compound Name: UK-78282 hydrochloride

Cat. No.: B611556 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of UK-78282 hydrochloride, a blocker of the

KV1.3 and KV1.4 voltage-gated potassium channels.[1] Adherence to these guidelines is

critical for minimizing risk and ensuring the integrity of research.

Physicochemical and Safety Data
A summary of the key quantitative data for UK-78282 hydrochloride is presented below for

quick reference.
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Property Value Source

Molecular Weight 466.05 g/mol [1]

Formula C₂₉H₃₅NO₂・HCl [1]

Purity ≥98% [1]

CAS Number 136647-02-4 [1][2]

Appearance Solid N/A

Solubility
Soluble to 50 mM in DMSO

and to 30 mM in ethanol.
[1]

Storage (Long-term) -20°C [2]

Storage (Short-term) 2-8°C [2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling UK-78282
hydrochloride to prevent exposure through inhalation, ingestion, and skin or eye contact.[2]

Equipment Specification

Respiratory Protection
Wear appropriate respiratory protection. Avoid

dust formation.

Hand Protection Wear suitable chemical-resistant gloves.

Eye/Face Protection
Use safety glasses with side-shields or chemical

goggles.

Skin and Body Protection

Wear a lab coat or other protective clothing to

prevent skin contact. Remove and wash

contaminated clothing before reuse.

Operational Plan for Handling and Disposal
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A systematic approach to handling and disposing of UK-78282 hydrochloride is crucial for

laboratory safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the chemical inventory.

Store the container tightly closed in a dry and well-ventilated place.[2]

For long-term storage, maintain a temperature of -20°C.[2] For short-term storage, a

temperature of 2-8°C is recommended.[2]

2. Handling and Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust.[2]

Use appropriate, calibrated equipment for weighing and measuring.

To prepare stock solutions, dissolve in appropriate solvents such as DMSO or ethanol based

on experimental requirements.[1]

3. Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.[2]

Do not let the product enter drains.[2]

For solid spills, pick up and arrange for disposal without creating dust. Sweep up and shovel

the material into a suitable, closed container for disposal.[2]

For liquid spills, absorb with an inert material and place in a suitable, closed container for

disposal.
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4. First Aid Measures:

After Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

5. Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Keep in suitable, closed containers for disposal.[2]

Experimental Workflow: Safe Handling of UK-78282
Hydrochloride
The following diagram outlines the standard workflow for safely handling UK-78282
hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of UK-78282 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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